Cas no 1499309-65-7 (3-4-(aminomethyl)phenyl-5-cyclopropyl-5-methylimidazolidine-2,4-dione)

• Product Name: 3-4-(aminomethyl)phenyl-5-cyclopropyl-5-methylimidazolidine-2,4-dione
• CAS No: 1499309-65-7
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• MDL: MFCD23443232
• CID: 5170741
• PubChem ID: 80578891
• Update Time: 2025-11-05

3-4-(aminomethyl)phenyl-5-cyclopropyl-5-methylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione, 3-[4-(aminomethyl)phenyl]-5-cyclopropyl-5-methyl-
• 3-4-(aminomethyl)phenyl-5-cyclopropyl-5-methylimidazolidine-2,4-dione

• MDL： MFCD23443232
• Inchi： 1S/C14H17N3O2/c1-14(10-4-5-10)12(18)17(13(19)16-14)11-6-2-9(8-15)3-7-11/h2-3,6-7,10H,4-5,8,15H2,1H3,(H,16,19)
• InChI Key： IUGNOUXIEPLKPC-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2CC2)(C)C(=O)N1C1=CC=C(CN)C=C1

Additional information on 3-4-(aminomethyl)phenyl-5-cyclopropyl-5-methylimidazolidine-2,4-dione

Recent Advances in the Study of 3-4-(aminomethyl)phenyl-5-cyclopropyl-5-methylimidazolidine-2,4-dione (CAS: 1499309-65-7)

The compound 3-4-(aminomethyl)phenyl-5-cyclopropyl-5-methylimidazolidine-2,4-dione (CAS: 1499309-65-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazolidine-2,4-dione core, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key areas of investigation has been the compound's role as a modulator of gamma-aminobutyric acid (GABA) receptors. Preliminary in vitro studies suggest that 3-4-(aminomethyl)phenyl-5-cyclopropyl-5-methylimidazolidine-2,4-dione exhibits selective binding affinity to GABA_A receptor subtypes, which could pave the way for novel anxiolytic or anticonvulsant therapies. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to predict the compound's binding modes and interactions with receptor subunits.

In addition to its neurological applications, recent synthetic chemistry efforts have optimized the production of 1499309-65-7, achieving higher yields and purity through innovative catalytic methods. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel palladium-catalyzed cyclization approach that significantly reduces byproduct formation. This advancement is critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Pharmacokinetic studies have also been a focal point, with researchers investigating the compound's metabolic stability, bioavailability, and tissue distribution. Early results indicate that 3-4-(aminomethyl)phenyl-5-cyclopropyl-5-methylimidazolidine-2,4-dione demonstrates favorable oral absorption and moderate plasma protein binding, making it a viable candidate for oral administration. However, challenges remain in optimizing its half-life and minimizing potential off-target effects, which are currently under investigation in animal models.

Looking ahead, the therapeutic potential of 1499309-65-7 extends beyond neurological disorders. Emerging data suggest its applicability in inflammatory conditions and certain types of cancer, where it may act as a modulator of key signaling pathways. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these avenues, with several patent applications filed in the past year for derivatives and formulations of the compound.

In conclusion, 3-4-(aminomethyl)phenyl-5-cyclopropyl-5-methylimidazolidine-2,4-dione represents a versatile scaffold with broad therapeutic potential. While significant progress has been made in understanding its mechanisms and optimizing its synthesis, further research is needed to fully realize its clinical applications. The coming years are likely to see increased investment and research activity surrounding this promising compound, making it a key focus area in chemical biology and drug discovery.